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Technical Guide: 1,6-Dodecanediol
An In-depth Analysis for Researchers and Drug Development Professionals

Introduction
Dodecanediols are a class of organic compounds with the chemical formula C₁₂H₂₆O₂. They

are long-chain diols, meaning they possess two hydroxyl (-OH) groups. The position of these

hydroxyl groups along the twelve-carbon chain defines the specific isomer and significantly

influences its physical and chemical properties, as well as its potential applications. This guide

focuses specifically on the 1,6-Dodecanediol isomer, providing a comprehensive overview of

its chemical identity, commercial availability, and technical data relevant to its use in research

and development.

Chemical Identity and Properties
A clear identification of a chemical substance is critical for scientific research and procurement.

The Chemical Abstracts Service (CAS) number is a unique identifier for each chemical

substance.

Note on Isomers: It is crucial to distinguish 1,6-Dodecanediol from its other isomers, such as

1,2-Dodecanediol and 1,12-Dodecanediol, as they exhibit different physical properties and may

have different commercial suppliers and applications. The search results primarily returned

information for 1,2-Dodecanediol (CAS No. 1119-87-5) and 1,12-Dodecanediol (CAS No. 5675-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15361853?utm_src=pdf-interest
https://www.benchchem.com/product/b15361853?utm_src=pdf-body
https://www.benchchem.com/product/b15361853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15361853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


51-4).[1][2][3][4] Information specifically for 1,6-Dodecanediol is less common, indicating it

may be a less commercially available or studied isomer.

Table 1: Chemical Identification of Dodecanediol Isomers

Property 1,6-Dodecanediol 1,2-Dodecanediol 1,12-Dodecanediol

CAS Number
Not readily available

in initial search
1119-87-5[1][4] 5675-51-4[2][3]

Molecular Formula C₁₂H₂₆O₂ C₁₂H₂₆O₂[4] C₁₂H₂₆O₂[2][3]

IUPAC Name Dodecane-1,6-diol
Dodecane-1,2-diol[1]

[4]
Dodecane-1,12-diol[2]

Commercial Suppliers
Identifying reliable commercial suppliers is essential for researchers and professionals in drug

development to procure high-purity starting materials for their studies. Due to the limited

specific search results for 1,6-Dodecanediol, a comprehensive list of its dedicated suppliers is

not immediately available.

For the more common isomers, several chemical suppliers exist:

1,12-Dodecanediol: This isomer is available from a range of suppliers, including Thermo

Fisher Scientific, Santa Cruz Biotechnology, and Sigma-Aldrich.[5][6][7]

Researchers interested in 1,6-Dodecanediol may need to engage with custom synthesis

service providers.

Logical Workflow for Procurement
For researchers seeking to acquire 1,6-Dodecanediol, a logical procurement workflow is

necessary given its potential scarcity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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